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Compound of Interest |

(S)-2-Hydroxy-2-(3-

Compound Name:
phenoxyphenyl)acetonitrile

CAS No.: 61826-76-4

Cat. No.: B195279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure and properties of
Deltamethrin Impurity 5, a stereocisomer of the widely used pyrethroid insecticide, deltamethrin.
This document is intended for researchers, scientists, and professionals in drug development
who require detailed information on this specific impurity for analytical, toxicological, or
formulation purposes.

Introduction

Deltamethrin is a potent synthetic pyrethroid insecticide known for its high efficacy against a
broad spectrum of pests.[1] As with any synthesized active pharmaceutical ingredient or
agrochemical, the final product contains impurities that must be identified, quantified, and
controlled to ensure safety and efficacy. Deltamethrin Impurity 5 is one such impurity, identified
as a specific stereoisomer of the parent compound. Understanding its chemical and physical
properties is crucial for developing robust analytical methods for quality control and for
assessing its potential biological activity.
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Structure and Identification

Deltamethrin Impurity 5 is chemically known as (1S,3S,aR)-Deltamethrin.[2] It is one of the
eight possible stereoisomers of deltamethrin. The parent deltamethrin is the (S)-a-cyano-3-
phenoxybenzyl (1R,3R)-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylate isomer.
[1][3] The structural difference in Impurity 5 lies in the stereochemistry at the C1 and C3
positions of the cyclopropane ring and the a-carbon of the alcohol moiety.

Chemical Structure of Deltamethrin Impurity 5 ((1S,3S,aR)-Deltamethrin):

Caption: Chemical structure of (1S,3S,0R)-Deltamethrin.

Physical and Chemical Properties

Quantitative data for Deltamethrin Impurity 5 is not widely available in the public domain. The
following tables summarize the known identifiers and compares the available data for
deltamethrin (as a reference) with what is known about Impurity 5.

Table 1: Chemical Identifiers

Deltamethrin (Parent

Property Deltamethrin Impurity 5
Compound)
(S)-cyano(3- (R)-cyano(3-
phenoxyphenyl)methyl phenoxyphenyl)methyl
(1R,3R)-3-(2,2- (1S,39)-3-(2,2-

IUPAC Name ) )
dibromoethenyl)-2,2- dibromoethenyl)-2,2-
dimethylcyclopropane-1- dimethylcyclopropane-1-
carboxylate[1] carboxylate

CAS Number 52918-63-5[1][3] 64364-01-8[2]

Molecular Formula C22H19Br2NOs3[1][3] C22H19Br2NOs3[2]

Molecular Weight 505.2 g/mol [1][3] 505.2 g/mol [2]

Table 2: Physical Properties
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Deltamethrin (Parent . .
Property Deltamethrin Impurity 5
Compound)

Colorless to white or slightly )
Appearance ] ) ] Not Available
beige crystalline solid[3][4]

Melting Point 98-101 °C[1] Not Available
Boiling Point >300 °C (decomposes)[1] Not Available
Solubility in Water <0.002 mg/L at 25 °C[3][4] Not Available

Acetone (500),
Solubility in Organic Solvents Dichloromethane (700),

Not Available
(g/L at 20°C) Benzene (450), Xylene (250)
[4]
LogP (Octanol-Water Patrtition )
o 6.1[3] Not Available
Coefficient)
Vapor Pressure 1.5 x 10~ mmHg at 25 °C[3] Not Available

Experimental Protocols for Analysis

The analysis of deltamethrin and its isomers, including Impurity 5, is typically performed using
chromatographic techniques. High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography with Electron Capture Detection (GC-ECD) are the most common methods.

This method is suitable for the separation and quantification of deltamethrin stereocisomers.
e Instrumentation: HPLC system with a UV or diode array detector.

e Column: A normal-phase column, such as a silica-based column (e.g., LiChrospher Si-60, 5
pm), is often used for isomer separation. Chiral columns can also be employed for
enantiomeric resolution.[5]

* Mobile Phase: A non-polar mobile phase is typically used. A common mobile phase is a
mixture of n-hexane and an alcohol like isopropanol or ethanol in varying ratios (e.g., 99:1
v/v). The exact ratio should be optimized for the best separation of the isomers.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


http://npic.orst.edu/factsheets/archive/Deltatech.html
https://pubchem.ncbi.nlm.nih.gov/compound/Deltamethrin
https://en.wikipedia.org/wiki/Deltamethrin
https://en.wikipedia.org/wiki/Deltamethrin
http://npic.orst.edu/factsheets/archive/Deltatech.html
https://pubchem.ncbi.nlm.nih.gov/compound/Deltamethrin
https://pubchem.ncbi.nlm.nih.gov/compound/Deltamethrin
http://npic.orst.edu/factsheets/archive/Deltatech.html
http://npic.orst.edu/factsheets/archive/Deltatech.html
https://academic.oup.com/chromsci/article-pdf/36/4/210/742063/36-4-210.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Flow Rate: A typical flow rate is 1.0 mL/min.

e Detection: UV detection at a wavelength of 230 nm or 278 nm.

e Sample Preparation:

o Accurately weigh a known amount of the deltamethrin technical sample.

o Dissolve the sample in a suitable solvent, such as the mobile phase, to a known
concentration (e.g., 1 mg/mL).

o Filter the solution through a 0.45 um filter before injection.

» Quantification: The concentration of each isomer is determined by comparing its peak area
to that of a certified reference standard of the specific isomer.

GC-ECD is a highly sensitive method for the analysis of halogenated compounds like
deltamethrin and its impurities.

Instrumentation: Gas chromatograph equipped with an Electron Capture Detector (ECD).

e Column: A capillary column with a non-polar or medium-polarity stationary phase is suitable,
for example, a 5% phenyl-methylpolysiloxane column (e.g., HP-5, DB-5). A common column
dimension is 30 m x 0.25 mm i.d. x 0.25 pum film thickness.[6]

o Carrier Gas: High-purity nitrogen or helium at a constant flow rate (e.g., 1-2 mL/min).

« Injector and Detector Temperatures: Injector temperature: 250 °C; Detector temperature: 300
°C.[7]

o Oven Temperature Program: A temperature program is used to achieve good separation of
the isomers. A typical program might be:

[¢]

Initial temperature: 150 °C, hold for 1 minute.

[¢]

Ramp at 10 °C/min to 280 °C.

[e]

Hold at 280 °C for 10 minutes.[6][7]
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e Sample Preparation:

o Sample extraction is matrix-dependent. For technical grade deltamethrin, a direct
dissolution in a suitable solvent like toluene or xylene is appropriate.

o For formulated products or environmental samples, a solvent extraction (e.g., with
acetone/hexane) followed by a clean-up step using solid-phase extraction (SPE) may be
necessary.

o The final extract is diluted to an appropriate concentration for GC analysis.

e Quantification: Peak areas are compared with those of a certified reference standard of
(1S,3S,aR)-Deltamethrin for accurate quantification.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the relationship between deltamethrin and Impurity 5, and a
typical analytical workflow for its identification and quantification.

Deltamethrin Synthesis

Desired Product By-product By-products

Products \
\
Deltamethrin (Active Isomer) Deltamethrin Impurity 5 ((1S,3S,aR)-isomer)

Click to download full resolution via product page

Caption: Relationship between Deltamethrin and Impurity 5.
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Caption: Analytical workflow for Deltamethrin Impurity 5.

Conclusion

Deltamethrin Impurity 5, identified as the (1S,3S,aR)-stereoisomer, is a potential impurity in
technical grade deltamethrin. While specific physical property data for this isomer is limited,
established chromatographic methods such as HPLC and GC-ECD are effective for its
separation and quantification. A thorough understanding and control of this and other impurities
are essential for ensuring the quality, safety, and regulatory compliance of deltamethrin-
containing products. Further research to fully characterize the physical, chemical, and
toxicological properties of Deltamethrin Impurity 5 is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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